Cas no 325821-29-2 (4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde)

• Product Name: 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde
• CAS No: 325821-29-2
• MF: C₂₅H₂₀O₂
• MW: 352.425107002258
• CID: 5446651
• Update Time: 2025-06-13

4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde
• 4H-Pyran-3-carboxaldehyde, 4-(2-methylphenyl)-2,6-diphenyl-

• Inchi： 1S/C25H20O2/c1-18-10-8-9-15-21(18)22-16-24(19-11-4-2-5-12-19)27-25(23(22)17-26)20-13-6-3-7-14-20/h2-17,22H,1H3
• InChI Key： COTFYXSYTAKQRL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)OC(C2=CC=CC=C2)=CC(C2=CC=CC=C2C)C=1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde

Introduction to 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde (CAS No. 325821-29-2)

4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde (CAS No. 325821-29-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyran derivatives and is characterized by its intricate molecular framework, which includes a pyran ring substituted with phenyl and 2-methylphenyl groups.

The chemical structure of 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde is notable for its conjugated system, which contributes to its stability and reactivity. The presence of the aldehyde functional group at the 3-position of the pyran ring makes this compound a valuable intermediate in synthetic chemistry, enabling a wide range of chemical transformations and derivatizations. This versatility has led to its use in the synthesis of more complex molecules with diverse biological activities.

In the realm of medicinal chemistry, 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of protein kinases, which are key targets in cancer therapy. The study demonstrated that derivatives of 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde exhibited selective inhibition of certain kinases with minimal cytotoxicity, making them attractive candidates for further drug development.

Beyond its medicinal applications, 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde has also been investigated for its potential use in materials science. The compound's conjugated π-electron system and rigid molecular structure make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials reported that thin films prepared from this compound exhibited excellent charge transport properties and photoluminescence characteristics, suggesting its potential as a component in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 1,5-diphenylpentan-1,5-dione with 2-methylaniline followed by cyclization and oxidation steps. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall efficiency.

In terms of safety and handling, while 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 4-(2-methylphenyl)-2,6-diphenyl-4H-pyran-3-carbaldehyde are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.